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molecular formula C6H8O B1293772 3-Methyl-2-cyclopenten-1-one CAS No. 2758-18-1

3-Methyl-2-cyclopenten-1-one

Cat. No. B1293772
M. Wt: 96.13 g/mol
InChI Key: CHCCBPDEADMNCI-UHFFFAOYSA-N
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Patent
US07449533B2

Procedure details

To a solution obtained by adding 350 ml of dehydrated diethyl ether to 450 ml (0.90 mol) of a tert-butylmagnesium chloride/diethyl ether solution (concentration: 2.0 mol/liter), a solution of 43.7 g (0.45 mmol) of 3-methylcyclopentenone in 150 ml of dehydrated diethyl ether was dropwise added in a nitrogen atmosphere at 0° C. with ice cooling, followed by stirring at room temperature for 15 hours. To the reaction solution, a solution of 80.0 g (1.50 mol) of ammonium chloride in 350 ml of water was dropwise added at 0° C. with ice cooling. To the resulting solution, 2500 ml of water was added, followed by stirring. Then, the organic phase was separated and washed with water. To the organic phase, 82 ml of a 10% hydrochloric acid aqueous solution was added at 0° C. with ice cooling, followed by stirring at room temperature for 6 hours. The organic phase was separated from the reaction solution, washed with water, a saturated sodium hydrogencarbonate aqueous solution, water and a saturated saline solution, and then dried over anhydrous magnesium sulfate. The drying agent was filtered, and from the filtrate the solvent was distilled off to obtain a liquid. The liquid was subjected to vacuum distillation (45-47° C./10 mmHg) to obtain 14.6 g of a light yellow liquid. The analyzed values are given below.
Quantity
43.7 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
80 g
Type
reactant
Reaction Step Two
Name
Quantity
350 mL
Type
solvent
Reaction Step Two
Name
Quantity
2500 mL
Type
solvent
Reaction Step Three
Name
tert-butylmagnesium chloride diethyl ether
Quantity
450 mL
Type
reactant
Reaction Step Four
Quantity
350 mL
Type
solvent
Reaction Step Four

Identifiers

REACTION_CXSMILES
[C:1]([Mg]Cl)([CH3:4])([CH3:3])[CH3:2].[CH2:7](OCC)C.[CH3:12][C:13]1[CH2:17]C[C:15](=O)[CH:14]=1.[Cl-].[NH4+]>C(OCC)C.O>[C:1]([C:4]1[CH2:15][CH:14]=[C:13]([CH3:17])[CH:12]=1)([CH3:7])([CH3:3])[CH3:2] |f:0.1,3.4|

Inputs

Step One
Name
Quantity
43.7 g
Type
reactant
Smiles
CC1=CC(CC1)=O
Name
Quantity
150 mL
Type
solvent
Smiles
C(C)OCC
Step Two
Name
Quantity
80 g
Type
reactant
Smiles
[Cl-].[NH4+]
Name
Quantity
350 mL
Type
solvent
Smiles
O
Step Three
Name
Quantity
2500 mL
Type
solvent
Smiles
O
Step Four
Name
tert-butylmagnesium chloride diethyl ether
Quantity
450 mL
Type
reactant
Smiles
C(C)(C)(C)[Mg]Cl.C(C)OCC
Name
Quantity
350 mL
Type
solvent
Smiles
C(C)OCC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
by stirring at room temperature for 15 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
To a solution obtained
STIRRING
Type
STIRRING
Details
by stirring
CUSTOM
Type
CUSTOM
Details
Then, the organic phase was separated
WASH
Type
WASH
Details
washed with water
ADDITION
Type
ADDITION
Details
To the organic phase, 82 ml of a 10% hydrochloric acid aqueous solution was added at 0° C. with ice cooling
STIRRING
Type
STIRRING
Details
by stirring at room temperature for 6 hours
Duration
6 h
CUSTOM
Type
CUSTOM
Details
The organic phase was separated from the reaction solution
WASH
Type
WASH
Details
washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
a saturated sodium hydrogencarbonate aqueous solution, water and a saturated saline solution, and then dried over anhydrous magnesium sulfate
FILTRATION
Type
FILTRATION
Details
The drying agent was filtered
DISTILLATION
Type
DISTILLATION
Details
from the filtrate the solvent was distilled off
CUSTOM
Type
CUSTOM
Details
to obtain a liquid
DISTILLATION
Type
DISTILLATION
Details
The liquid was subjected to vacuum distillation (45-47° C./10 mmHg)

Outcomes

Product
Details
Reaction Time
15 h
Name
Type
product
Smiles
C(C)(C)(C)C1=CC(=CC1)C
Measurements
Type Value Analysis
AMOUNT: MASS 14.6 g
YIELD: CALCULATEDPERCENTYIELD 23815.2%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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